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Compound of Interest

Compound Name: Cholesteryl chloroformate

Cat. No.: B1583008 Get Quote

Essential Safety and Handling Guide for Cholesteryl
Chloroformate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Cholesteryl chloroformate, ensuring the well-

being of laboratory personnel and the integrity of research.

Chemical Identifier:

Name: Cholesteryl chloroformate

CAS Number: 7144-08-3

EC Number: 230-447-9[1]

Molecular Formula: C₂₈H₄₅ClO₂[2]

Hazard Summary: Cholesteryl chloroformate is a corrosive solid that causes severe skin

burns and eye damage.[1] It is also moisture-sensitive and may be irritating to the respiratory

system.[2][3]
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Consistent and correct use of personal protective equipment is the first line of defense against

accidental exposure. The following table summarizes the required PPE for handling

Cholesteryl chloroformate.

Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Tightly sealed safety goggles

or a full-face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Skin

Chemical-impermeable gloves

(e.g., nitrile) and fire/flame

resistant and impervious

clothing.

Gloves must be inspected

before use and comply with EU

Directive 89/686/EEC and EN

374 standard.[4] Contaminated

clothing should be removed

immediately and washed

before reuse.[1][4]

Respiratory

Use in a chemical fume hood.

If a fume hood is not available,

a NIOSH-approved N95

respirator or a full-face

respirator should be used,

especially if exposure limits are

exceeded or irritation is

experienced.

A risk assessment should be

conducted to determine if air-

purifying respirators are

appropriate.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize risks.

1. Preparation and Engineering Controls:

Always handle Cholesteryl chloroformate within a designated chemical fume hood to

ensure adequate ventilation.[3]

Ensure safety shower and eyewash stations are readily accessible and operational.
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Keep the chemical away from heat, ignition sources, water, strong bases, and oxidizing

agents.[1][3]

2. Handling the Solid:

Wear all required PPE as detailed in the table above.

Handle under dry, inert gas.[1]

Avoid the formation of dust.[4] Do not breathe dust, vapors, or mists.[3][4]

Avoid contact with skin, eyes, and clothing.[3][4]

3. Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated place.

[3]

Refrigeration is required.[1] The product is moisture-sensitive.[1][3]

Store in a locked cabinet or with restricted access.[1]

Emergency Procedures
In the event of an exposure, immediate and appropriate action is crucial.
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Exposure Route Immediate Action First Aid Measures

Inhalation
Move the individual to fresh air

immediately.

If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration (do not use mouth-

to-mouth). Seek immediate

medical attention.[3][4]

Skin Contact
Immediately remove all

contaminated clothing.

Wash the affected area with

soap and plenty of water. Seek

immediate medical advice.[1]

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids.

Remove contact lenses if

present and easy to do so.

Continue rinsing. Seek

immediate medical attention.

[1][4]

Ingestion
Rinse mouth with water. Do

NOT induce vomiting.

Never give anything by mouth

to an unconscious person. Call

a physician or poison control

center immediately.[3][4]

Disposal Plan
Proper disposal of Cholesteryl chloroformate and its containers is essential to prevent

environmental contamination and ensure safety.

1. Waste Collection:

Collect waste material in a suitable, closed, and properly labeled container.[4]

2. Disposal Method:

Disposal must be carried out in accordance with official national and local regulations.[1]

Contact a licensed professional waste disposal service to dispose of this material.
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3. Contaminated Packaging:

Dispose of contaminated packaging as unused product.

Visual Workflow Guides
To further clarify the procedural steps, the following diagrams illustrate the safe handling

workflow and emergency response logic.
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Start: Prepare for Handling Cholesteryl Chloroformate

Don Personal Protective Equipment (PPE)
- Goggles/Face Shield
- Impermeable Gloves
- Protective Clothing

Work in a Chemical Fume Hood

Handle Cholesteryl Chloroformate
- Avoid dust formation

- Avoid contact and inhalation

Store Properly
- Tightly sealed container

- Refrigerated, dry, well-ventilated area

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for Cholesteryl Chloroformate.
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Exposure Event Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Yes

Remove Contaminated Clothing
Wash with Soap and Water

Yes

Flush Eyes with Water for 15 mins
Remove Contact Lenses

Yes

Rinse Mouth
Do NOT Induce Vomiting

Yes

Seek Immediate Medical Attention

Follow Medical Advice

Click to download full resolution via product page

Caption: Emergency Response for Cholesteryl Chloroformate Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Cholesteryl
chloroformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583008#personal-protective-equipment-for-
handling-cholesteryl-chloroformate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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